1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid

• IUPAC Name: 1-[(4-methylphenyl)sulfonylamino]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H19NO4S/c1-11-5-7-12(8-6-11)20(18,19)15-14(13(16)17)9-3-2-4-10-14/h5-8,15H,2-4,9-10H2,1H3,(H,16,17)
• InChI Key: HJCMGUKCNOZURB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2(CCCCC2)C(=O)O
• Molecular Formula: C14H19NO4S
• DSSTOX Substance ID: DTXSID801181201
• Molecular Weight: 297.37 g/mol
• CAS RN: 314744-45-1

Description

1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid, also known as Mecam, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. Mecam is a non-steroidal anti-inflammatory drug (NSAID) that has been found to have various biochemical and physiological effects.

Mechanism of Action

1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid works by inhibiting the activity of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a crucial role in the inflammatory response. By inhibiting the activity of COX, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid reduces the production of prostaglandins, which leads to a decrease in inflammation, pain, and fever.
Biochemical and Physiological Effects:
1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has various biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the inflammatory response. 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid also inhibits the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation. Additionally, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has been found to reduce the production of cytokines, which are signaling molecules involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied and has well-defined mechanisms of action. 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid is also readily available and can be synthesized in large quantities. However, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has several limitations for lab experiments. It is a highly reactive compound and can form adducts with other molecules, which can complicate the interpretation of experimental results. Additionally, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has been found to have cytotoxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid. One area of research is the development of new 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid derivatives with improved pharmacological properties. Another area of research is the investigation of the potential use of 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid in the treatment of other inflammatory diseases such as asthma and inflammatory bowel disease. Additionally, the development of new methods for the synthesis of 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid and its derivatives could lead to more efficient and cost-effective production.
Conclusion:
In conclusion, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid, or 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has anti-inflammatory, analgesic, and antipyretic properties and has been used in the treatment of various inflammatory diseases. The synthesis method of 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid is complex, and its scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper.

Synthesis Methods

1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid can be synthesized through a series of chemical reactions. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with cyclohexylmethylamine, which leads to the formation of the intermediate compound, 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexylmethanamine. This intermediate is then reacted with ethyl chloroformate to produce 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid. The overall synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has been extensively studied for its potential use in various fields such as medicine, pharmacology, and biochemistry. It has been found to have anti-inflammatory, analgesic, and antipyretic properties. 1-{[(4-methylphenyl)sulfonyl]amino}cyclohexanecarboxylic acid has been used in the treatment of various inflammatory diseases such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis. It has also been used in the treatment of acute pain and fever.